Cas no 2164785-38-8 (1-(methoxymethyl)-2,2-dimethylcyclopropane-1-carbaldehyde)
1-(methoxymethyl)-2,2-dimethylcyclopropane-1-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 1-(methoxymethyl)-2,2-dimethylcyclopropane-1-carbaldehyde
- EN300-1619931
- 2164785-38-8
-
- Inchi: 1S/C8H14O2/c1-7(2)4-8(7,5-9)6-10-3/h5H,4,6H2,1-3H3
- InChI Key: RHVSWIUFUVRYJX-UHFFFAOYSA-N
- SMILES: O(C)CC1(C=O)CC1(C)C
Computed Properties
- Exact Mass: 142.099379685g/mol
- Monoisotopic Mass: 142.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 26.3Ų
1-(methoxymethyl)-2,2-dimethylcyclopropane-1-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1619931-0.05g |
1-(methoxymethyl)-2,2-dimethylcyclopropane-1-carbaldehyde |
2164785-38-8 | 0.05g |
$1188.0 | 2023-06-04 | ||
| Enamine | EN300-1619931-0.1g |
1-(methoxymethyl)-2,2-dimethylcyclopropane-1-carbaldehyde |
2164785-38-8 | 0.1g |
$1244.0 | 2023-06-04 | ||
| Enamine | EN300-1619931-0.25g |
1-(methoxymethyl)-2,2-dimethylcyclopropane-1-carbaldehyde |
2164785-38-8 | 0.25g |
$1300.0 | 2023-06-04 | ||
| Enamine | EN300-1619931-0.5g |
1-(methoxymethyl)-2,2-dimethylcyclopropane-1-carbaldehyde |
2164785-38-8 | 0.5g |
$1357.0 | 2023-06-04 | ||
| Enamine | EN300-1619931-1.0g |
1-(methoxymethyl)-2,2-dimethylcyclopropane-1-carbaldehyde |
2164785-38-8 | 1g |
$1414.0 | 2023-06-04 | ||
| Enamine | EN300-1619931-2.5g |
1-(methoxymethyl)-2,2-dimethylcyclopropane-1-carbaldehyde |
2164785-38-8 | 2.5g |
$2771.0 | 2023-06-04 | ||
| Enamine | EN300-1619931-5.0g |
1-(methoxymethyl)-2,2-dimethylcyclopropane-1-carbaldehyde |
2164785-38-8 | 5g |
$4102.0 | 2023-06-04 | ||
| Enamine | EN300-1619931-10.0g |
1-(methoxymethyl)-2,2-dimethylcyclopropane-1-carbaldehyde |
2164785-38-8 | 10g |
$6082.0 | 2023-06-04 | ||
| Enamine | EN300-1619931-50mg |
1-(methoxymethyl)-2,2-dimethylcyclopropane-1-carbaldehyde |
2164785-38-8 | 50mg |
$1008.0 | 2023-09-22 | ||
| Enamine | EN300-1619931-100mg |
1-(methoxymethyl)-2,2-dimethylcyclopropane-1-carbaldehyde |
2164785-38-8 | 100mg |
$1056.0 | 2023-09-22 |
1-(methoxymethyl)-2,2-dimethylcyclopropane-1-carbaldehyde Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 1-(methoxymethyl)-2,2-dimethylcyclopropane-1-carbaldehyde
Research Update on 1-(Methoxymethyl)-2,2-dimethylcyclopropane-1-carbaldehyde (CAS: 2164785-38-8): Synthesis, Applications, and Recent Advances
The compound 1-(methoxymethyl)-2,2-dimethylcyclopropane-1-carbaldehyde (CAS: 2164785-38-8) has recently gained attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research brief aims to provide an overview of the latest developments related to this compound, including its synthesis, biological activities, and potential therapeutic applications.
Recent studies have focused on the efficient synthesis of 1-(methoxymethyl)-2,2-dimethylcyclopropane-1-carbaldehyde, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Organic Chemistry described a novel catalytic approach using palladium-based complexes that achieved an 87% yield with excellent enantioselectivity. This advancement is particularly significant as it addresses previous challenges in the stereoselective synthesis of this cyclopropane derivative.
In terms of biological activity, preliminary screening results published in Bioorganic & Medicinal Chemistry Letters (2024) indicate that 1-(methoxymethyl)-2,2-dimethylcyclopropane-1-carbaldehyde shows moderate inhibitory activity against several cytochrome P450 enzymes, suggesting potential applications in drug metabolism studies. The compound's unique cyclopropane structure appears to contribute to its ability to interact with enzyme active sites, making it a valuable tool compound for mechanistic studies.
Furthermore, computational modeling studies have revealed interesting insights into the compound's molecular properties. Density functional theory (DFT) calculations suggest that the methoxymethyl group at position 1 significantly influences the compound's electronic distribution and conformational flexibility, which may explain its observed biological activities. These findings were recently presented at the 2024 International Conference on Pharmaceutical Sciences.
From a pharmaceutical development perspective, researchers at several institutions are currently investigating derivatives of 1-(methoxymethyl)-2,2-dimethylcyclopropane-1-carbaldehyde as potential lead compounds for various therapeutic areas. Early-stage research suggests that structural modifications of this scaffold could yield compounds with improved pharmacokinetic properties and target specificity.
The stability and storage conditions of 1-(methoxymethyl)-2,2-dimethylcyclopropane-1-carbaldehyde have also been the subject of recent investigations. A 2024 stability study published in the Journal of Pharmaceutical Sciences determined that the compound remains stable for at least 12 months when stored under nitrogen at -20°C, making it suitable for long-term research applications.
In conclusion, 1-(methoxymethyl)-2,2-dimethylcyclopropane-1-carbaldehyde (CAS: 2164785-38-8) represents a promising chemical entity with diverse applications in medicinal chemistry and drug discovery. Ongoing research continues to uncover new aspects of its chemical behavior and biological potential, positioning it as a compound of significant interest in the pharmaceutical research community.
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